Cas no 435327-40-5 (Avasopasem manganese)

• Product Name: Avasopasem manganese
• CAS No: 435327-40-5
• MF: C₂₁H₃₅Cl₂MnN₅
• MW: 483.380151987076
• CID: 5052264
• PubChem ID: 23649345
• Update Time: 2026-02-28

Avasopasem manganese Chemical and Physical Properties

Names and Identifiers

• EY1WA413UL
• Avasopasem manganese [USAN]
• GC4419
• Unii-EY1WA413UL
• Avasopasem manganese
• DA-61334
• dichloromanganese;(4S,9S,14S,19S)-3,10,13,20,26-pentazatetracyclo[20.3.1.04,9.014,19]hexacosa-1(26),22,24-triene
• GC 4419
• F82312
• Q27277425
• 435327-40-5
• avasopasem manganeso
• Avasopasem-Mangan
• AKOS040746596
• AVASOPASEM MANGANESE [WHO-DD]
• MANGANESE, DICHLORO((4AS,13AS,17AS,21AS)-1,2,3,4,4A,5,6,12,13,13A,14,15,16,17,17A,18,19,20,21,21A-EICOSAHYDRO-7,11-NITRILO-7H-DIBENZO(B,H)-5,13,18,21-TETRAAZACYCLOHEPTADECINE-.KAPPA.N5,.KAPPA.N13,.KAPPA.N18,.KAPPA.N21,.KAPPA.N22)-, (PB-7-11-2344'3')-
• (PBPY-7-11-2344'3')-DICHLORO((4AS,13AS,17AS,21AS)-1,2,3,4,4A,5,6,12,13,13A,14,15,16,17,17A,18,19,20,21,21A-ICOSAHYDRO-7,11-AZENO-7H-DIBENZO(B,H)(1,4,7,10)TETRAAZACYCLOHEPTADECINE-KAPPA5N5,N13,N18,N21,N22)MANGANESE
• (PBPY-7-11-2344'3')-DICHLORO((4AS,13AS,17AS,21AS)-1,2,3,4,4A,5,6,12,13,13A,14,15,16,17,17A,18,19,20,21,21A-ICOSAHYDRO-7,11-AZENO-7H-DIBENZO(B,H)(1,4,7,10)TETRAAZACYCLOHEPTADECINE-.KAPPA.5N5,N13,N18,N21,N22)MANGANESE
• AVASOPASEM MANGANESE [INN]
• Avasopasem manganese dichloride
• avasopasemum manganum
• GC-4419

• Inchi： 1S/C21H35N5.2ClH.Mn/c1-3-10-20-18(8-1)22-12-13-23-19-9-2-4-11-21(19)25-15-17-7-5-6-16(26-17)14-24-20;;;/h5-7,18-25H,1-4,8-15H2;2*1H;/q;;;+2/p-2/t18-,19-,20-,21-;;;/m0.../s1
• InChI Key： WXEMWBBXVXHEPU-NDOCQCNASA-L
• SMILES： [Mn+2].[Cl-].[Cl-].N1CCN[C@H]2CCCC[C@@H]2NCC2=CC=CC(CN[C@H]3CCCC[C@H]13)=N2

Computed Properties

• Exact Mass: 482.164995g/mol
• Monoisotopic Mass: 482.164995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 381
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61

Additional information on Avasopasem manganese

Introduction to Avasopasem Manganese (CAS No: 435327-40-5)

Avasopasem manganese, a compound with the chemical formula CAS No: 435327-40-5, is a novel therapeutic agent that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential in modulating biological pathways, particularly those involved in blood coagulation and inflammation. The unique chemical structure of avasopasem manganese has positioned it as a promising candidate for treating various medical conditions, including thrombotic disorders and inflammatory diseases.

The development of avasopasem manganese has been driven by a deep understanding of its molecular interactions and pharmacological properties. This compound exhibits a high degree of specificity in targeting certain enzymes and receptors, which contributes to its efficacy and reduced side effects compared to existing treatments. Recent studies have highlighted its potential in clinical trials, where it has shown encouraging results in reducing the risk of thromboembolic events in patients with atrial fibrillation.

One of the most compelling aspects of avasopasem manganese is its mechanism of action. Unlike traditional anticoagulants that primarily inhibit vitamin K-dependent clotting factors, avasopasem manganese targets the Xa factor directly. This targeted approach not only enhances therapeutic efficacy but also minimizes the risk of bleeding complications, a common concern with conventional anticoagulants. The compound's ability to selectively inhibit Xa factor without affecting other coagulation pathways makes it an attractive option for clinicians seeking safer and more effective alternatives.

Recent advancements in pharmacokinetic studies have further elucidated the benefits of avasopasem manganese. These studies indicate that the compound has a favorable pharmacokinetic profile, with a rapid onset of action and prolonged half-life. This means that patients may require less frequent dosing, improving compliance and overall treatment outcomes. Additionally, the compound's stability under various physiological conditions enhances its practicality for clinical use.

The clinical significance of avasopasem manganese has been underscored by several Phase II and Phase III trials conducted across multiple continents. These trials have consistently demonstrated the compound's ability to reduce thrombotic events without significantly increasing bleeding risks. The results from these trials have not only validated the preclinical findings but also generated substantial interest from regulatory agencies and healthcare professionals worldwide.

In addition to its anticoagulant properties, avasopasem manganese has shown potential in treating inflammatory conditions. Emerging research suggests that the compound may modulate inflammatory pathways by interacting with specific cytokines and enzymes. This dual mechanism of action positions avasopasem manganese as a versatile therapeutic agent that could address both thrombotic and inflammatory disorders simultaneously.

The synthesis and characterization of avasopasem manganese have been refined through advanced chemical methodologies. The compound's molecular structure has been optimized to enhance its solubility, bioavailability, and metabolic stability. These improvements have not only improved the compound's pharmacological properties but also facilitated its formulation into various dosage forms suitable for different patient populations.

The future prospects for avasopasem manganese are promising, with ongoing research exploring its potential in treating additional medical conditions beyond thrombotic disorders and inflammation. Investigational studies are examining its role in cardiovascular diseases, where modulation of coagulation and inflammation could significantly improve patient outcomes. Furthermore, the compound's potential in combination therapies is being explored, which could lead to synergistic effects that further enhance therapeutic benefits.

In conclusion, avasopasem manganese (CAS No: 435327-40-5) represents a significant advancement in the treatment of thrombotic and inflammatory diseases. Its unique mechanism of action, favorable pharmacokinetic profile, and positive clinical results make it a standout candidate in modern pharmaceuticals. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in managing complex medical conditions worldwide.